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Compound of Interest

Compound Name: 1-Ethynyl-2,4-dimethylbenzene

Cat. No.: B102602 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Ethynyl-2,4-dimethylbenzene, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this chemical in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Ethynyl-2,4-dimethylbenzene is presented

below. This information is critical for understanding its behavior and potential hazards.

Property Value Source

Boiling Point 137 - 140 °C (279 - 284 °F)

Density 0.86 g/mL at 25 °C (77 °F)

Partition Coefficient log Pow: 3.12 at 20 °C (68 °F)

Inhalation Toxicity
Acute toxicity estimate (4h): 12

mg/l (vapor)

Flammability
Flammable liquid and vapor

(Category 3)
[1][2]
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The proper disposal of 1-Ethynyl-2,4-dimethylbenzene is crucial for laboratory safety and

environmental protection. This protocol outlines the necessary steps for its collection, storage,

and disposal as hazardous waste.

Waste Identification and Segregation
Waste Characterization: 1-Ethynyl-2,4-dimethylbenzene must be classified as hazardous

chemical waste due to its flammability, toxicity, and irritant properties.[1][2]

Segregation: Do not mix this waste with other waste streams. Specifically, keep it separate

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[1] Store aqueous and organic solvent wastes separately.[3]

Waste Collection and Container Management
Primary Container: Collect waste 1-Ethynyl-2,4-dimethylbenzene in its original container or

a designated, compatible, and properly sealed waste container. The container must be clean,

dry, and in good condition.[3][4]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Waste 1-Ethynyl-2,4-dimethylbenzene." Note the specific hazards (e.g.,

Flammable, Toxic, Irritant).

Container Filling: Fill the container to no more than 80% capacity to allow for vapor

expansion and prevent spills. Keep the container tightly closed except when adding waste.

Storage of Chemical Waste
Location: Store the waste container in a designated hazardous waste accumulation area that

is well-ventilated, such as a chemical fume hood or a flammable storage cabinet.[1][5]

Conditions: Store away from heat, sparks, open flames, and other ignition sources.[1][2]

Keep the storage area cool and secure.[1][5]

Secondary Containment: Use secondary containment, such as a chemical-resistant tray, for

all liquid hazardous waste to contain potential leaks.[3]
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Licensed Waste Contractor: The disposal of 1-Ethynyl-2,4-dimethylbenzene must be

handled by a licensed hazardous waste disposal company. Contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup.[6]

Disposal Method: The recommended disposal method is controlled incineration in a licensed

facility equipped with flue gas scrubbing.[4] Never dispose of this chemical down the drain or

in regular trash.[3][4] Evaporation is not an acceptable disposal method.[3]

Empty Containers: Empty containers must be managed carefully. The first rinse of a

container that held this chemical should be collected and disposed of as hazardous waste.[3]

After being triple-rinsed, the container can be punctured to render it unusable and disposed

of in a sanitary landfill, or offered for recycling if institutional policy allows.[3][4]

Emergency Procedures: Spill and Exposure
Personal Protective Equipment (PPE)
Before handling 1-Ethynyl-2,4-dimethylbenzene, ensure you are wearing the appropriate

PPE:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or flame-retardant antistatic protective clothing.

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]

[2] If ventilation is inadequate, wear an appropriate respirator.[2]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel.[4]

Control Ignition Sources: Remove all sources of ignition, including sparks, open flames, and

hot surfaces.[1][4] Use non-sparking tools and explosion-proof equipment for cleanup.[1][4]
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Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[4]

Containment: Prevent the spill from entering drains or waterways.[4] Cover drains if

necessary.

Cleanup:

For small spills, absorb the chemical with an inert material (e.g., vermiculite, dry sand).

Collect the absorbed material and any contaminated soil or items into a designated,

sealed container for hazardous waste disposal.[1][4]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal: Label the container with the spilled chemical's name and "Hazardous

Waste," and dispose of it according to the protocol above.

First Aid and Exposure Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing.[4] Wash the affected area with

soap and plenty of water.[4] Seek medical attention if irritation occurs.[5]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[4][5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting due to the aspiration hazard.[4][5] Rinse the mouth with

water and call a physician or Poison Control Center immediately.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-Ethynyl-2,4-
dimethylbenzene.
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Step 1: Preparation & Collection

Step 2: Interim Storage

Step 3: Final Disposal
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Caption: Disposal workflow for 1-Ethynyl-2,4-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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